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Compound of Interest

Compound Name: Lactic Acid

Cat. No.: B036391

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides essential safety protocols, handling procedures, and disposal plans for
laboratory professionals working with lactic acid. Adherence to these guidelines is critical to
ensure a safe laboratory environment and prevent personal injury. Lactic acid, particularly at
high concentrations, is corrosive and can cause severe skin burns and serious eye damage.[1]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against exposure to lactic
acid. All PPE should be inspected for integrity before each use.

Recommended PPE for Handling Lactic Acid
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Protection Type

Recommended Equipment

Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles
with side shields. For
operations with a higher risk of
splashing, an 8-inch minimum
face shield should be worn

over the goggles.[1]

Must be approved under
government standards such as
NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Butyl rubber,
Neoprene).[2] An acid-resistant
or chemical-resistant lab coat
or apron must be worn.[2]
Long pants and closed-toe

shoes are mandatory.[3]

Gloves should be tested
according to EN 374.[1] Select
gloves based on the
breakthrough time appropriate
for the duration of the handling

procedure.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[1][2] If ventilation is
inadequate or if vapors/mists
are generated, use a NIOSH-
approved respirator with
appropriate acid gas

cartridges.[1]

Respirator use requires a
formal respiratory protection
program, including fit testing

and training.

Glove Selection: Chemical Resistance and
Breakthrough Time

The selection of an appropriate glove material is crucial for preventing skin contact.

Breakthrough time, the time it takes for the chemical to permeate the glove material, is a key

factor. The following table summarizes the performance of common glove materials against

lactic acid.
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Breakthrough Time Performance

Glove Material Concentration . .
(Minutes) Rating
Nitrile Rubber 85% > 480 Excellent
Butyl Rubber 85% > 480 Excellent
Neoprene 85% > 480 Excellent
Natural Rubber 85% > 480 Excellent
PVC 85% ~ 180 Good

Note:Data is compiled from various safety data sheets and chemical resistance guides.[4][5][6]
[7] Breakthrough times can be affected by factors such as glove thickness, temperature, and
the specific formulation of the glove.[5][8] Always inspect gloves for tears or degradation before
use and replace them immediately if signs of contamination or damage are present. For
prolonged or high-exposure tasks, consider double-gloving.

Procedural Workflow for Handling Lactic Acid

Following a standardized procedure minimizes the risk of accidental exposure and ensures a
controlled environment.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://spokane.wsu.edu/research/documents/2020/07/glove-selection-chart.pdf/
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.scribd.com/document/621776403/Glove-Selection-Chart-Chemical-Breakthrough-Times-All-Safety-Products
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.benchchem.com/product/b036391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

1. Area Preparation
- Verify fume hood is operational.
- Confirm safety shower & eyewash are accessible.

Proceed

2. Don PPE
- Inspect and wear required eye/face
protection, gloves, and lab coat.

Proceed

Handling
y

3. Handle Lactic Acid
- Dispense carefully, avoiding splashes.
- Keep containers closed when not in use.
- Avoid inhaling vapors.

Task Complete

Post-Handling

4. Cleanup
- Wipe down work surfaces.
- Wash hands thoroughly.

Proceed

5. Storage
- Store in a cool, dry, well-ventilated area.
- Ensure container is tightly sealed.

Click to download full resolution via product page
Workflow for Safely Handling Lactic Acid.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is crucial in the event of a spill or exposure.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, including
under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with
soap and plenty of water for at least 15 minutes.[1] Seek medical advice if skin irritation or a
burning sensation persists.[1]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1] If the
person is not breathing, begin artificial respiration (do not use mouth-to-mouth).[1] Seek
immediate medical attention.

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Drink plenty of water.
[1] Call a physician or poison control center immediately.[1]

Spill Response Workflow

For small spills, trained laboratory personnel can perform cleanup. For large spills, evacuate
the area and contact the institution's emergency response team.
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1. Evacuate & Ventilate
- Alert others in the area.
- Evacuate non-essential personnel.
- Ensure adequate ventilation.

:

2. Wear Appropriate PPE
- Don chemical-resistant gloves, goggles,

face shield, and lab coat.

'

3. Contain & Absorb
- Cover or dike the spill with an inert,

absorbent material (e.g., sand, vermiculite).

'

[ 4. Neutralize (Optional)

- For larger spills, cautiously neutralize
with sodium bicarbonate after absorption.

l

5. Collect Waste
- Scoop the absorbed material into a

suitable, labeled, and closed container.

l

6. Decontaminate Area
- Wipe the spill area with soap and water.

- Dispose of all cleanup materials as
hazardous waste.

Click to download full resolution via product page

Step-by-Step Spill Response Workflow.

Disposal Plan
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Improper disposal of lactic acid is a regulatory violation. The appropriate disposal method
depends on the quantity, concentration, and presence of other contaminants.

Disposal Decision-Making Process

This procedure should only be performed by trained personnel for small amounts of lactic acid
waste that are not contaminated with other hazardous materials.

 Dilution: If using a concentrated solution (e.g., 88%), first dilute it by slowly adding the acid to
a large volume of cold water to achieve a concentration below 10%. This should be done in a
chemical fume hood.

o Neutralization: Slowly and carefully add a dilute solution of a weak base, such as sodium
bicarbonate (baking soda), to the diluted lactic acid while stirring. Monitor the pH using a pH
meter or pH strips. The target pH is between 6 and 8.

» Final Disposal: Once neutralized, the solution can typically be disposed of down the sanitary
sewer with copious amounts of water.[1] Always check with your institution's Environmental
Health and Safety (EHS) office and local regulations before any sewer disposal.

o Contaminated or Large Quantities: For large volumes or lactic acid waste contaminated with
other hazardous materials (e.g., heavy metals), do not attempt in-lab treatment.[1] Collect
the waste in a properly labeled, sealed, and compatible container. Contact your institution's
EHS office for collection and disposal by a licensed hazardous waste contractor.[1][6]

Treat In-Lab:
1. Dilute (<10%)
2. Neutralize (pH 6-8)
3. Check Local Regulations

Dispose to Sanitary Sewer
with Copious Water

Contains Heavy Metals
_ or Other Hazards?

No

Lactic Acid Waste Small Quantity?

Dispose as Hazardous Waste:
- Collect in suitable container.
- Contact EHS/licensed contractor.

Click to download full resolution via product page

Decision-Making Process for Lactic Acid Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Lactic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036391#personal-protective-equipment-for-handling-
lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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